Cas no 733030-56-3 (5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
• CAS No: 733030-56-3
• MF: C₁₃H₁₅ClN₂OS
• MW: 282.789000749588
• CID: 844034
• PubChem ID: 3809716
• Update Time: 2025-07-21

5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(1-CHLOROETHYL)-7-METHYL-5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• 5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
• CS-0220880
• 733030-56-3
• 2-(1-Chloroethyl)-5,6,7,8-tetrahydro-7-methyl[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• EN300-07785
• 5-(1-Chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• 5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• 2-(1-chloroethyl)-7-methyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• AKOS008963455
• Z55995801
• J-505322
• G31745
• 5-(1-CHLOROETHYL)-11-METHYL-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIEN-3-ONE

• MDL： MFCD04635826
• Inchi： 1S/C13H15ClN2OS/c1-6-3-4-8-9(5-6)18-13-10(8)12(17)15-11(16-13)7(2)14/h6-7H,3-5H2,1-2H3,(H,15,16,17)
• InChI Key： GUTITAIFXWJJGE-UHFFFAOYSA-N
• SMILES： ClC(C)C1NC(C2=C(N=1)SC1=C2CCC(C)C1)=O

Computed Properties

• Exact Mass: 282.0593620g/mol
• Monoisotopic Mass: 282.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one

Introduction to Compound with CAS No. 733030-56-3 and Its Applications in Modern Chemical Biology

Compound with the CAS number 733030-56-3 is a highly intricate molecular entity that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The full name of this compound, 5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one, reflects its complex cyclic structure, which includes a thia bridge and multiple nitrogen-containing rings. This compound has been the subject of extensive research, particularly in the development of novel therapeutic agents and biochemical probes.

The structural framework of this compound is characterized by a tricyclic system that incorporates a sulfur atom into its core, which is a rare feature in many biologically active molecules. The presence of multiple nitrogen atoms in the structure suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug discovery. The 1-chloroethyl substituent at the 5-position adds another layer of complexity, as it may influence the compound's reactivity and binding affinity to biological targets.

In recent years, there has been a surge in interest regarding tricyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity compared to linear or simpler cyclic molecules. The specific arrangement of rings and heteroatoms in this compound not only contributes to its unique chemical properties but also opens up possibilities for designing molecules with tailored biological activities. Researchers have been exploring various synthetic pathways to access this compound and its derivatives, aiming to optimize its pharmacological profile.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. Sulfur atoms can participate in multiple types of interactions with biological targets, including hydrogen bonding, π-stacking, and disulfide bond formation. These interactions are often crucial for the efficacy of therapeutic agents. In the case of 5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one, the thia bridge may play a pivotal role in modulating its biological activity by influencing conformational flexibility and electronic properties.

Recent studies have highlighted the importance of conformational analysis in understanding the biological behavior of complex cyclic molecules. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to model the three-dimensional structure of this compound and predict its interactions with potential biological targets. These studies have provided valuable insights into how the structural features of this molecule contribute to its biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and organometallic chemistry have been utilized to construct the complex tricyclic core. Additionally, protecting group strategies have been employed to prevent unwanted side reactions during the synthesis process.

Once synthesized, this compound has been subjected to various biochemical assays to evaluate its potential therapeutic applications. Initial studies have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to human health conditions such as cancer and inflammation. The ability of this molecule to interact with multiple targets suggests that it may serve as a lead compound for developing multitargeted therapeutics.

The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on biochemical data. In the case of 5-(1-chloroethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one, researchers have been exploring derivatives with altered substituents or ring sizes to enhance their pharmacological properties. These derivatives are being tested for their efficacy and safety profiles using both in vitro and in vivo models.

The use of computational tools has significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds for potential hits against biological targets. This approach has been particularly useful for identifying promising candidates like this one that may not be easily accessible through traditional synthetic methods alone.

In conclusion, compound with CAS No. 733030-56-3 represents an intriguing example of how complex molecular structures can be leveraged for therapeutic applications in chemical biology. Its unique structural features make it a valuable tool for researchers investigating novel drug candidates targeting various human health conditions.